Cas no 53040-78-1 (Phenanthrene, 2,7,9-tribromo-10-methyl-)

• Product Name: Phenanthrene, 2,7,9-tribromo-10-methyl-
• CAS No: 53040-78-1
• MF: C₁₅H₉Br₃
• MW: 428.943961858749
• CID: 358171
• PubChem ID: 12299618
• Update Time: 2025-04-19

Phenanthrene, 2,7,9-tribromo-10-methyl- Chemical and Physical Properties

Names and Identifiers

• Phenanthrene, 2,7,9-tribromo-10-methyl-
• 2,7,9-tribromo-10-methylphenanthrene
• DTXSID00486249
• 53040-78-1

• Inchi： 1S/C15H9Br3/c1-8-13-6-9(16)2-4-11(13)12-5-3-10(17)7-14(12)15(8)18/h2-7H,1H3
• InChI Key： FOCNNFGRNJICPM-UHFFFAOYSA-N
• SMILES： BrC1C(C)=C2C=C(C=CC2=C2C=CC(=CC2=1)Br)Br

Computed Properties

• Exact Mass: 425.82537
• Monoisotopic Mass: 425.82544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0